8,9-Dihydro-5H-benzo[7]annulen-6(7H)-one

• IUPAC Name: 5,7,8,9-tetrahydrobenzo[7]annulen-6-one
• InChI: InChI=1S/C11H12O/c12-11-7-3-6-9-4-1-2-5-10(9)8-11/h1-2,4-5H,3,6-8H2
• InChI Key: VDQFEVQCXBWMII-UHFFFAOYSA-N
• Canonical SMILES: C1CC(=O)CC2=CC=CC=C2C1
• Molecular Formula: C11H12O
• DSSTOX Substance ID: DTXSID60500117
• Molecular Weight: 160.21 g/mol
• CAS No.: 34663-15-5

Description

8,9-Dihydro-5H-benzo[7]annulen-6(7H)-one is a chemical compound that has been widely studied for its potential applications in scientific research. This compound is also known as dibenzo[b,d]furan-6(7H)-one and is a bicyclic aromatic ketone.

Scientific Research Applications

Chemical Synthesis and Derivative Studies

8,9-Dihydro-5H-benzo[7]annulen-6(7H)-one and its derivatives have been studied extensively in chemical synthesis. For instance, Peesapati and Bathini (2009) synthesized new thiazolidinones using this compound as a base structure, highlighting its utility in creating novel chemical entities (Peesapati & Bathini, 2009). Similarly, Edder et al. (2019) developed a novel brominated derivative, emphasizing the compound’s potential in synthesizing structurally diverse molecules (Edder et al., 2019).

Structural and Spectral Characterization

The compound has been a subject of interest in structural and spectral studies. Kuroda et al. (2000) explored the reaction mechanisms of related compounds, providing insights into their chemical behavior and structure (Kuroda et al., 2000). Camps et al. (1997) analyzed the conformational aspects and reactions of 5,9-Propanobenzo[7]annulene derivatives, contributing to the understanding of its structural dynamics (Camps et al., 1997).

Pharmaceutical Research

In the pharmaceutical field, Vanguru et al. (2017) investigated derivatives of this compound for their anti-proliferative activity against various cancer cell lines, demonstrating its potential in drug development (Vanguru et al., 2017).

Molecular and Crystal Structure Analyses

Studies like those by Yahashi et al. (1973) have delved into the crystal and molecular structure of related compounds, providing valuable information on their molecular architecture and potential applications in material science (Yahashi et al., 1973).

Synthesis routes and methods

Procedure details

To a solution of 1-aminomethyl-1-hydroxy-1,2,3,4-tetrahydronaphthalene (19 g) in 10% acetic acid in water (380 ml) was dropwise added sodium nitrite (11 g) in water (56 ml) at 5° C., and the mixture was stirred at the same temperature for 2 hours. The resulting mixture was diluted with ethyl acetate and separated. The organic layer was successively washed with water, saturated aqueous sodium hydrogencarbonate and brine, dried over anhydrous magnesium sulfate and evaporated in vacuo. The residue was purified by column chromatography on silica gel (hexane-ethyl acetate) to give 5,7,8,9-tetrahydrobenzocyclohepten-6-one (9.3 g).